Cas no 56162-36-8 (Tetrahydro 3a-11-Deoxycorticosterone 3-(b-D-Glucuronide))

• Product Name: Tetrahydro 3a-11-Deoxycorticosterone 3-(b-D-Glucuronide)
• CAS No: 56162-36-8
• MF: C₂₇H₄₂O₉
• MW: 510.616989612579
• CID: 1059970
• PubChem ID: 71752435
• Update Time: 2025-10-24

Tetrahydro 3a-11-Deoxycorticosterone 3-(b-D-Glucuronide) Chemical and Physical Properties

Names and Identifiers

• Tetrahydro 11-Deoxycorticosterone 3α-β-D-Glucuronide
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[(3R,5R,8R,9S,10S,13S,14S,17S)-17-(2-hydroxyacetyl)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]oxane-2-ca
• 21-Hydroxy-20-oxo-5β-pregnan-3α-yl β-D-Glucopyranosiduronic Acid
• Tetrahydro 11-Deoxyc
• 21-Hydroxy-20-oxo-5
• A-D-Glucopyranosiduronic Acid
• A-D-Glucuronide
• A-pregnan-3
• A-yl
• Tetrahydro 11-Deoxycorticosterone 3
• Tetrahydro 11-Deoxycorticosterone 3Alpha-Beta-D-Glucuronide
• Tetrahydro 11-Deoxycorticosterone 3 alpha - beta -D-Glucuronide
• Tetrahydro 3a-11-Deoxycorticosterone 3-(b-D-Glucuronide)
• 56162-36-8
• DTXSID40858446
• (3a,5ss)-21-Hydroxy-20-oxopregnan-3-yl ss-D-Glucopyranosiduronic Acid; 21-Hydroxy-20-oxo-5ss-pregnan-3a-yl ss-D-Glucopyranosiduronic Acid;
• (3alpha,5beta)-21-Hydroxy-20-oxopregnan-3-yl beta-D-glucopyranosiduronic acid
• A-
• (2S,3S,4S,5R,6R)-3,4,5-Trihydroxy-6-[[(3R,5R,8R,9S,10S,13S,14S,17S)-17-(2-hydroxyacetyl)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]oxane-2-carboxylic acid
• 21-Hydroxy-20-oxo-5beta-pregnan-3alpha-yl beta-D-Glucopyranosiduronic Acid

• Inchi： 1S/C27H42O9/c1-26-9-7-14(35-25-22(32)20(30)21(31)23(36-25)24(33)34)11-13(26)3-4-15-16-5-6-18(19(29)12-28)27(16,2)10-8-17(15)26/h13-18,20-23,25,28,30-32H,3-12H2,1-2H3,(H,33,34)/t13-,14-,15+,16+,17+,18-,20+,21+,22-,23+,25-,26+,27+/m1/s1
• InChI Key： FHNOSGJSTZJIRI-RVBRMEHISA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)[C@@H]1CC[C@@]2(C)[C@@H](C1)CC[C@H]1[C@@H]3CC[C@H](C(CO)=O)[C@@]3(C)CC[C@@H]12

Computed Properties

• Exact Mass: 510.28300
• Monoisotopic Mass: 510.28288291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 154Ų

Experimental Properties

• PSA: 153.75000
• LogP: 1.48410

Additional information on Tetrahydro 3a-11-Deoxycorticosterone 3-(b-D-Glucuronide)

Comprehensive Guide to Tetrahydro 3a-11-Deoxycorticosterone 3-(b-D-Glucuronide) (CAS No. 56162-36-8)

Tetrahydro 3a-11-Deoxycorticosterone 3-(b-D-Glucuronide) (CAS No. 56162-36-8) is a specialized steroid metabolite that has garnered significant attention in biochemical and pharmaceutical research. This compound is a glucuronide conjugate of tetrahydro-11-deoxycorticosterone, a key intermediate in steroid hormone metabolism. Researchers and industry professionals are increasingly interested in its role in endocrine studies, drug metabolism, and potential therapeutic applications.

The molecular structure of Tetrahydro 3a-11-Deoxycorticosterone 3-(b-D-Glucuronide) includes a glucuronic acid moiety, which enhances its water solubility and facilitates excretion. This characteristic makes it a valuable marker in clinical diagnostics, particularly in studies related to adrenal function and steroid metabolism disorders. Recent advancements in analytical techniques, such as LC-MS/MS, have improved the detection and quantification of this compound in biological samples.

One of the most discussed topics in recent scientific literature is the role of steroid glucuronides in drug development. Tetrahydro 3a-11-Deoxycorticosterone 3-(b-D-Glucuronide) is often studied alongside other steroid conjugates to understand their pharmacokinetic properties. Researchers are particularly interested in how these metabolites influence drug efficacy and safety, a subject that aligns with the growing demand for personalized medicine.

In the context of biomarker discovery, Tetrahydro 3a-11-Deoxycorticosterone 3-(b-D-Glucuronide) has shown promise as a potential indicator for certain metabolic conditions. Its levels in urine and serum can provide insights into adrenal gland activity, making it relevant for diagnosing disorders like congenital adrenal hyperplasia (CAH). This application is particularly timely, given the increasing focus on non-invasive diagnostic methods.

The synthesis and purification of Tetrahydro 3a-11-Deoxycorticosterone 3-(b-D-Glucuronide) require advanced organic chemistry techniques. Laboratories specializing in steroid analysis often employ enzymatic or chemical methods to produce high-purity standards for research and calibration purposes. The compound's stability under various storage conditions is also a topic of interest, as it affects its utility in long-term studies.

From a commercial perspective, the demand for Tetrahydro 3a-11-Deoxycorticosterone 3-(b-D-Glucuronide) is driven by its applications in pharmaceutical testing and academic research. Suppliers and manufacturers are increasingly offering custom synthesis services to meet the needs of laboratories worldwide. This trend reflects the broader growth of the life sciences market, where precision and reliability are paramount.

Environmental and regulatory considerations also play a role in the study of Tetrahydro 3a-11-Deoxycorticosterone 3-(b-D-Glucuronide). As with all biochemical compounds, proper handling and disposal protocols are essential to ensure safety and compliance with international guidelines. Researchers are encouraged to stay updated on best practices to minimize risks associated with laboratory work.

Looking ahead, the potential applications of Tetrahydro 3a-11-Deoxycorticosterone 3-(b-D-Glucuronide) in precision medicine and diagnostic technologies are expected to expand. Innovations in metabolomics and systems biology are likely to uncover new roles for this and related compounds, further solidifying their importance in modern science.

In summary, Tetrahydro 3a-11-Deoxycorticosterone 3-(b-D-Glucuronide) (CAS No. 56162-36-8) is a compound of significant scientific and commercial value. Its unique properties and applications in steroid research, drug metabolism, and diagnostics make it a subject of ongoing interest. As the field of biochemical research continues to evolve, this compound will undoubtedly remain a key focus for researchers and industry professionals alike.